Cas no 2111132-87-5 (1H,2H,3H,4H,8H,9H-furo2,3-hquinoline)

• Product Name: 1H,2H,3H,4H,8H,9H-furo2,3-hquinoline
• CAS No: 2111132-87-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD32445583
• CID: 5616894
• PubChem ID: 165764701
• Update Time: 2025-10-19

1H,2H,3H,4H,8H,9H-furo2,3-hquinoline Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-h]quinoline, 1,2,3,4,8,9-hexahydro-
• 2111132-87-5
• 1H,2H,3H,4H,8H,9H-furo[2,3-h]quinoline
• EN300-3134135
• 1H,2H,3H,4H,8H,9H-furo2,3-hquinoline

• MDL： MFCD32445583
• Inchi： 1S/C11H13NO/c1-2-8-3-4-10-9(5-7-13-10)11(8)12-6-1/h3-4,12H,1-2,5-7H2
• InChI Key： XCMQDSHMYKVWIW-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC1CCCNC2=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 321.1±42.0 °C(Predicted)
• pka: 4?+-.0.20(Predicted)

Additional information on 1H,2H,3H,4H,8H,9H-furo2,3-hquinoline

Comprehensive Overview of 1H,2H,3H,4H,8H,9H-furo[2,3-h]quinoline (CAS No. 2111132-87-5): Properties, Applications, and Research Insights

1H,2H,3H,4H,8H,9H-furo[2,3-h]quinoline (CAS No. 2111132-87-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural framework. The molecule combines a furan ring fused with a quinoline backbone, offering versatile chemical reactivity and potential biological activity. Researchers are increasingly exploring its derivatives for applications in drug discovery, optoelectronics, and agrochemicals, aligning with the growing demand for novel heterocyclic compounds in sustainable industries.

The compound's CAS No. 2111132-87-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its structural complexity, characterized by multiple hydrogenated rings, makes it a subject of interest in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Recent studies highlight its potential as a scaffold for designing anti-inflammatory or antimicrobial agents, addressing global health challenges like antibiotic resistance—a topic frequently searched in scientific and public forums.

From a synthetic perspective, 1H,2H,3H,4H,8H,9H-furo[2,3-h]quinoline exemplifies advancements in green chemistry. Researchers are optimizing catalytic methods to reduce waste and energy consumption during its production, reflecting the industry's shift toward sustainable synthesis. This aligns with trending searches on "eco-friendly chemical processes" and "catalysis innovations," underscoring the compound's relevance in contemporary research agendas.

In materials science, the compound's conjugated system and electron-rich furoquinoline core are investigated for organic semiconductors and light-emitting diodes (OLEDs). Its ability to tune electronic properties makes it a candidate for next-generation flexible electronics—a hot topic in tech-driven markets. Startups and academic labs frequently query "quinoline-based materials for OLEDs," highlighting its commercial potential.

Analytical characterization of CAS No. 2111132-87-5 relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are pivotal for quality control in industrial settings. Discussions on platforms like ResearchGate often emphasize "structural elucidation of fused heterocycles," further validating the compound's technical significance.

To conclude, 1H,2H,3H,4H,8H,9H-furo[2,3-h]quinoline represents a nexus of interdisciplinary research, bridging gaps between pharmaceuticals, sustainability, and advanced materials. Its CAS No. 2111132-87-5 ensures traceability, while its structural ingenuity continues to inspire innovations across scientific domains. As interest grows in bioactive heterocycles and smart materials, this compound remains a focal point for future breakthroughs.